1-(5-bromo-2-furoyl)-2-methylindoline

• IUPAC Name: (5-bromofuran-2-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C14H12BrNO2/c1-9-8-10-4-2-3-5-11(10)16(9)14(17)12-6-7-13(15)18-12/h2-7,9H,8H2,1H3
• InChI Key: UZLOMUSYLWEHSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H12BrNO2
• Molecular Weight: 306.15 g/mol

Description

1-(5-Bromo-2-furoyl)-2-methylindoline is a heterocyclic compound featuring an indoline core substituted with a methyl group at position 2 and a 5-bromo-2-furoyl moiety at position 1. Its molecular formula is inferred as C₁₄H₁₃BrNO₂ (molecular weight ~322.17), though exact data requires confirmation from specialized literature.

Comparison with Similar Compounds

The structural and functional uniqueness of 1-(5-bromo-2-furoyl)-2-methylindoline becomes evident when compared to related indoline and heterocyclic derivatives. Below is a detailed analysis:

Structural Analogs with Acyl Modifications

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	CAS Number	Notable Properties
1-(2-Bromo-2-methylpropanoyl)-2-methylindoline	C₁₃H₁₆BrNO	282.19	2-bromo-2-methylpropanoyl	1225808-18-3	Higher steric hindrance due to branched acyl group
1-(3-Chloropropanoyl)-2-methylindoline	C₁₂H₁₄ClNO	247.70	3-chloropropanoyl	N/A	Discontinued; potential instability or reactivity issues
1-(5-Bromo-2-furoyl)-1H-pyrazole	C₈H₆BrN₂O₂	257.05	Pyrazole core with bromofuroyl	N/A	Smaller molecular size; altered π-π stacking potential

Key Differences :

• The bromofuroyl group in the target compound provides a planar, conjugated system, enhancing electronic delocalization compared to aliphatic acyl groups (e.g., propanoyl) .

Functional Group Variations

Compound Name	Bromine Position	Core Structure	Additional Groups	Boiling Point/Solubility
5-Bromo-1-methyl-2-oxoindoline	Position 5	Indolin-2-one	Oxo group at C2	mp 100–103°C
5-Bromo-2-methylisoindolin-1-one	Position 5	Isoindolin-1-one	Methyl at C2	Similarity score: 0.93
2-Methylindoline	None	Indoline	None	bp 228–229°C; d 1.023

Key Insights :

• The oxo group in 5-bromo-1-methyl-2-oxoindoline increases polarity, improving aqueous solubility but reducing metabolic stability compared to the non-oxidized target compound .